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Compound of Interest

Compound Name: o-Tolyl benzoate

CAS No.: 617-02-7

Cat. No.: B1583764

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the spectroscopic data for o-tolyl benzoate,

a significant chemical intermediate. As a Senior Application Scientist, the following sections will

delve into the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data of this compound. The focus will be on not just presenting the data, but on the scientific

rationale behind the spectral interpretations, offering insights valuable for structural elucidation

and quality control in a research and development setting.

Chemical Structure and Overview
o-Tolyl benzoate, also known as phenyl 2-methylbenzoate, is an aromatic ester. Its structure

consists of a benzoate group attached to an o-tolyl (2-methylphenyl) group. Understanding its

spectroscopic signature is crucial for its identification and for assessing its purity.

Caption: Chemical structure of o-Tolyl Benzoate.
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For o-tolyl benzoate, both ¹H and ¹³C NMR provide distinct signals that can be

unambiguously assigned.

¹H NMR Spectroscopy
The ¹H NMR spectrum of o-tolyl benzoate is characterized by signals in the aromatic and

aliphatic regions. The chemical shifts are influenced by the electron-withdrawing nature of the

benzoate carbonyl group and the electron-donating methyl group on the tolyl ring.

Proton Assignment
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

Aromatic (Benzoate) 8.15 d 7.8

Aromatic (Benzoate &

Tolyl)
7.19-7.47 m -

Methyl (Tolyl) 2.58 s -

Causality behind Experimental Choices: The choice of a high-field NMR spectrometer (e.g.,

400 MHz) is crucial for resolving the complex multiplets in the aromatic region, allowing for a

more precise determination of coupling constants and, consequently, a more confident

structural assignment. Deuterated chloroform (CDCl₃) is a common solvent of choice due to its

ability to dissolve a wide range of organic compounds and its single, well-defined solvent peak

that does not interfere with the analyte signals.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the different carbon environments within the

molecule. The carbonyl carbon of the ester group is characteristically downfield.
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Carbon Assignment Chemical Shift (δ, ppm)

C=O (Carbonyl) 165.7

Aromatic (C-O) 150.8

Aromatic (C-CH₃) 141.2

Aromatic
132.7, 131.9, 131.1, 129.4, 128.5, 125.9, 125.7,

121.8

CH₃ (Methyl) 21.9

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of o-tolyl benzoate will exhibit characteristic absorptions for the ester functional

group and the aromatic rings. While a specific spectrum for o-tolyl benzoate is not readily

available in public databases, its key features can be reliably predicted based on the spectra of

similar benzoate esters.[1][2]

Vibrational Mode
Expected Wavenumber

(cm⁻¹)
Intensity

C-H stretch (aromatic) 3100-3000 Weak to Medium

C-H stretch (aliphatic, -CH₃) 2960-2850 Weak to Medium

C=O stretch (ester) 1730-1715 Strong

C=C stretch (aromatic) 1600-1450 Medium

C-O stretch (ester) 1300-1000 Strong

C-H bend (aromatic) 900-675 Medium to Strong

Expertise & Experience: The strong absorption around 1720 cm⁻¹ is the most diagnostic peak,

clearly indicating the presence of a carbonyl group in an ester environment. The conjugation of

the carbonyl with the aromatic ring slightly lowers the stretching frequency compared to a non-
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conjugated ester. The C-O stretching region often shows two distinct bands, which can be

attributed to the C-O-C asymmetric and symmetric stretches of the ester linkage.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity. The electron ionization (EI) mass

spectrum of o-tolyl benzoate shows a distinct molecular ion peak and several characteristic

fragment ions.

m/z Relative Intensity (%) Proposed Fragment

212 16.5 [M]⁺ (Molecular Ion)

119 100 [C₇H₅O]⁺ (Benzoyl cation)

91 41.71 [C₇H₇]⁺ (Tropylium ion)

65 13.24 [C₅H₅]⁺

Trustworthiness: A Self-Validating System: The fragmentation pattern is a logical consequence

of the molecule's structure. The most abundant peak (base peak) at m/z 119 corresponds to

the highly stable benzoyl cation, formed by the cleavage of the ester bond. The presence of a

peak at m/z 91, corresponding to the tropylium ion, is a common feature in the mass spectra of

compounds containing a tolyl group.

Fragmentation Pathway
The major fragmentation pathways for o-tolyl benzoate under electron ionization can be

visualized as follows:
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Caption: Major fragmentation pathways of o-Tolyl Benzoate in EI-MS.

Experimental Protocols
Synthesis of o-Tolyl Benzoate
A standard method for the synthesis of o-tolyl benzoate is the Schotten-Baumann reaction,

which involves the acylation of o-cresol with benzoyl chloride in the presence of a base.

Dissolution: Dissolve o-cresol in a suitable solvent such as dichloromethane or diethyl ether.

Basification: Add an aqueous solution of a base, typically sodium hydroxide, and cool the

mixture in an ice bath.

Acylation: Add benzoyl chloride dropwise to the stirred mixture while maintaining the low

temperature.

Reaction: Allow the reaction to stir for a designated period, often an hour, at room

temperature.

Workup: Separate the organic layer, wash it with dilute acid, water, and brine, and then dry it

over an anhydrous salt (e.g., MgSO₄).

Purification: Remove the solvent under reduced pressure and purify the crude product by

recrystallization or column chromatography to obtain pure o-tolyl benzoate.
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Spectroscopic Analysis
NMR Spectroscopy: Dissolve a small amount of the purified o-tolyl benzoate in CDCl₃.

Record the ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

IR Spectroscopy: Obtain the IR spectrum of a thin film of the compound on a salt plate (e.g.,

NaCl) or as a KBr pellet using an FTIR spectrometer.

Mass Spectrometry: Introduce a dilute solution of the compound into a GC-MS system with

an electron ionization source (typically 70 eV).

This comprehensive guide to the spectroscopic data of o-tolyl benzoate provides a

foundational understanding for researchers and professionals in the field. The detailed analysis

of NMR, IR, and MS data, coupled with the rationale behind the interpretations, serves as a

valuable resource for compound identification, purity assessment, and further research

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583764/docs#spectroscopic-data-of-o-tolyl-
benzoate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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